Cas no 53159-75-4 (1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one)

• Product Name: 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one
• CAS No: 53159-75-4
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• MDL: MFCD03787796
• CID: 357859
• PubChem ID: 1480785
• Update Time: 2025-11-02

1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)imidazolidin-2-one
• 1-(4-Fluorophenyl)tetrahydro-2H-imidazol-2-one
• 2-Imidazolidinone, 1-(4-fluorophenyl)-
• CDVKZHAXXGTIDB-UHFFFAOYSA-N
• 1-(4-fluorophenyl)imidazoline-2-one
• AKOS005070759
• J-503316
• 1-(4-fluorophenyl)-2-imidazolidinone
• 53159-75-4
• DTXSID40363207
• MFCD03787796
• CS-0213423
• SCHEMBL305860
• A914488
• 5W-0840
• s12261
• F2147-0745
• 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one

• MDL： MFCD03787796
• Inchi： 1S/C9H9FN2O/c10-7-1-3-8(4-2-7)12-6-5-11-9(12)13/h1-4H,5-6H2,(H,11,13)
• InChI Key： CDVKZHAXXGTIDB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(NCC1)=O

Computed Properties

• Exact Mass: 180.06997
• Monoisotopic Mass: 180.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one

Comprehensive Overview of 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one (CAS No. 53159-75-4)

1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one (CAS No. 53159-75-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its imidazol-2-one core and 4-fluorophenyl substituent, exhibits unique chemical properties that make it valuable in various applications. Researchers and industry professionals frequently search for information on its synthesis, properties, and potential uses, reflecting its growing importance in specialized chemical sectors.

The molecular structure of 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one combines aromatic and heterocyclic features, contributing to its versatility. The presence of the fluorine atom enhances its electronic properties, making it a subject of interest in drug discovery and material science. Current trends in fluorinated compounds highlight their role in improving bioavailability and metabolic stability, which aligns with the increasing demand for sustainable chemistry solutions and green synthesis methods.

In pharmaceutical applications, 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one serves as a key intermediate in the development of bioactive molecules. Its structural motif is found in compounds targeting neurological and inflammatory pathways, addressing prevalent health concerns such as neurodegenerative diseases and chronic inflammation. The compound’s potential in medicinal chemistry is further underscored by its compatibility with modern high-throughput screening techniques and computational drug design tools.

Beyond pharmaceuticals, 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one finds utility in agrochemical formulations. Its fluorinated structure contributes to the efficacy of pesticides and herbicides, supporting advancements in crop protection and sustainable agriculture. As global attention shifts toward food security and environmentally friendly farming practices, this compound’s role in developing next-generation agrochemicals becomes increasingly relevant.

The synthesis of 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one typically involves multi-step organic reactions, including cyclization and fluorination processes. Recent innovations in catalytic methods and flow chemistry have optimized its production, reducing waste and improving yields. These advancements align with the broader industry focus on process intensification and circular economy principles.

Market dynamics for 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one reflect its niche yet expanding applications. Suppliers and manufacturers emphasize high-purity grades and custom synthesis services to meet diverse research and industrial needs. The compound’s demand is further driven by its inclusion in patented formulations and proprietary technologies, highlighting its commercial significance.

Safety and handling of 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during its use. Regulatory compliance, including REACH and FDA guidelines, ensures its safe application across industries.

In summary, 1-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one (CAS No. 53159-75-4) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, supported by ongoing research and technological advancements. As industries prioritize innovation and sustainability, this compound is poised to play a pivotal role in addressing contemporary scientific and societal challenges.